Cas no 67399-14-8 (BUTANOIC ACID, 4-(METHYLSULFONYL)-, METHYL ESTER)
67399-14-8 structure
Product Name:BUTANOIC ACID, 4-(METHYLSULFONYL)-, METHYL ESTER
CAS No:67399-14-8
MF:C6H12O4S
MW:180.222081184387
CID:3401039
PubChem ID:12424891
Update Time:2025-04-21
BUTANOIC ACID, 4-(METHYLSULFONYL)-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BUTANOIC ACID, 4-(METHYLSULFONYL)-, METHYL ESTER
- methyl 4-(methylsulfonyl)butanoate
- methyl 4-methanesulfonylbutanoate
- 982-103-9
- AKOS010253250
- G45080
- SCA39914
- SCHEMBL4968131
- methyl 4-methylsulfonylbutanoate
- CS-0259377
- EN300-73129
- methyl4-methanesulfonylbutanoate
- 67399-14-8
- DB-101342
-
- Inchi： 1S/C6H12O4S/c1-10-6(7)4-3-5-11(2,8)9/h3-5H2,1-2H3
- InChI Key： AXBHSQJTKHWHLX-UHFFFAOYSA-N
- SMILES： C(OC)(=O)CCCS(C)(=O)=O
Computed Properties
- Exact Mass: 180.04563003Da
- Monoisotopic Mass: 180.04563003Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 68.8Ų
BUTANOIC ACID, 4-(METHYLSULFONYL)-, METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-73129-0.05g |
methyl 4-methanesulfonylbutanoate |
67399-14-8 | 95% | 0.05g |
$88.0 | 2023-02-12 | |
| Enamine | EN300-73129-0.1g |
methyl 4-methanesulfonylbutanoate |
67399-14-8 | 95% | 0.1g |
$132.0 | 2023-02-12 | |
| Enamine | EN300-73129-0.25g |
methyl 4-methanesulfonylbutanoate |
67399-14-8 | 95% | 0.25g |
$188.0 | 2023-02-12 | |
| Enamine | EN300-73129-0.5g |
methyl 4-methanesulfonylbutanoate |
67399-14-8 | 95% | 0.5g |
$353.0 | 2023-02-12 | |
| Enamine | EN300-73129-1.0g |
methyl 4-methanesulfonylbutanoate |
67399-14-8 | 95% | 1.0g |
$470.0 | 2023-02-12 | |
| Enamine | EN300-73129-2.5g |
methyl 4-methanesulfonylbutanoate |
67399-14-8 | 95% | 2.5g |
$923.0 | 2023-02-12 | |
| Enamine | EN300-73129-5.0g |
methyl 4-methanesulfonylbutanoate |
67399-14-8 | 95% | 5.0g |
$1364.0 | 2023-02-12 | |
| Enamine | EN300-73129-10.0g |
methyl 4-methanesulfonylbutanoate |
67399-14-8 | 95% | 10.0g |
$2024.0 | 2023-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1330047-50mg |
Methyl 4-methanesulfonylbutanoate |
67399-14-8 | 95% | 50mg |
￥1584.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1330047-100mg |
Methyl 4-methanesulfonylbutanoate |
67399-14-8 | 95% | 100mg |
￥2376.00 | 2024-05-04 |
BUTANOIC ACID, 4-(METHYLSULFONYL)-, METHYL ESTER Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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